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Compound of Interest

Compound Name: JNJ-61432059

Cat. No.: B15616251

For immediate implementation, this guide provides critical safety and logistical information for
the proper disposal of the research chemical JNJ-61432059. Researchers, scientists, and drug
development professionals are advised to adhere to these procedures to ensure laboratory
safety and environmental compliance. It is imperative to consult the official Safety Data Sheet
(SDS) provided by the manufacturer and your institution's Environmental Health and Safety
(EHS) department for definitive and specific disposal protocols.[1]

JNJ-61432059 is an orally active and selective negative modulator of the AMPA receptor
associated with transmembrane AMPAR regulatory protein (TARP) y-8.[1][2][3] As with all
research chemicals, meticulous handling and disposal are crucial.

Quantitative Data Summary

The following table summarizes key quantitative data for JNJ-61432059, compiled from
available resources.
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Parameter Value Source

pIC50 9.7 (for AMPAR) MedChemEXxpress, TargetMol
Purity 99.18% MedChemExpress

Solubility in DMSO 42.5 mg/mL (95.84 mM) Bioss

65 mg/mL Proteintech

Storage (Powder) -20°C for 3 years Bioss

Storage (in Solvent) ;ZZC for 2 years; -20°C for 1 MedChemEXxpress, Bioss

Standard Disposal Protocol for JINJ-61432059

The disposal of INJ-61432059, in the absence of a specific Safety Data Sheet, should follow
standard best practices for research-grade chemical compounds.[1] The following step-by-step
procedure is based on general principles of laboratory chemical waste management.

Step 1: Consultation and Waste Identification

o Primary Action: Review the Safety Data Sheet (SDS) and consult with your institution's EHS
department.[1] The SDS contains specific details on hazards, handling, and disposal. Your
EHS department can provide institution-specific protocols.

o Waste Characterization: Identify the nature of the waste. Determine if it is the pure
compound, a solution, or contaminated material (e.g., gloves, pipette tips, vials). Proper
identification is critical for correct segregation and disposal.[1]

Step 2: Waste Segregation
o Action: Segregate the chemical waste based on its compatibility and hazard classification.[1]
» Key Considerations:

o Avoid mixing incompatible chemicals to prevent hazardous reactions.
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o Follow established waste stream protocols within your institution (e.g., halogenated
solvents, non-halogenated solvents, solid chemical waste).[1]

Step 3: Containerization

e Action: Use appropriate, clearly labeled waste containers.[1]

o Key Considerations:
o Containers must be chemically resistant to INJ-61432059 and any solvents used.
o The container must be in good condition with a secure lid.

o The label must clearly state the contents, including the full chemical name "JINJ-
61432059," and any associated hazards.[1]

Step 4: Storage of Waste

o Action: Store the waste containers in a designated, secure, and safe location pending
disposal.[1]

o Key Considerations:

o The storage area should be well-ventilated.

o Secondary containment should be used to prevent spills.[1]
Step 5: Final Disposal

o Action: Arrange for the collection and disposal of the waste by a licensed hazardous waste
contractor.[1]

 Critical Note: Never dispose of INJ-61432059 or its containers down the drain or in regular
trash unless explicitly permitted by the SDS and your institution's EHS.[1]

Experimental Protocol: Waste Neutralization

In some instances, chemical neutralization may be a permissible step before disposal.
However, this must only be performed if explicitly outlined in the manufacturer's SDS and
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approved by your institution's EHS department.[1] A general workflow for considering
neutralization is provided in the diagram below.

Visualized Workflows

The following diagrams illustrate the key logical and procedural workflows for the proper
disposal of INJ-61432059.
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JNJ-61432059 Disposal Workflow

Start: INJ-61432059 Waste Generated

Consult SDS & EHS Department

:

Identify Waste Type
(Pure, Solution, Contaminated)

Segregate Waste by Hazard Class

Use Labeled, Appropriate Containers

Store in Designated Safe Area

Arrange Pickup by Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: General workflow for the disposal of INJ-61432059.
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Decision Pathway for Waste Neutralization

Is Neutralization in SDS?

Is Neutralization EHS Approved? No

Proceed with Approved Do Not Neutralize;
Neutralization Protocol Follow Standard Disposal

Click to download full resolution via product page

Caption: Decision logic for considering waste neutralization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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